molecular formula Cl6MgTi B14497979 Magnesium titanium(4+) chloride (1/1/6) CAS No. 64176-69-8

Magnesium titanium(4+) chloride (1/1/6)

Cat. No.: B14497979
CAS No.: 64176-69-8
M. Wt: 284.9 g/mol
InChI Key: STFVDQZWTZJIHE-UHFFFAOYSA-H
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Description

Magnesium titanium(4+) chloride (1/1/6) is a chemical compound that consists of magnesium, titanium, and chloride ions

Preparation Methods

Synthetic Routes and Reaction Conditions: Magnesium titanium(4+) chloride can be synthesized through the reaction of titanium(IV) chloride with magnesium. The reaction is typically carried out in an inert atmosphere to prevent unwanted side reactions. The balanced chemical equation for this reaction is:

TiCl4+2MgTi+2MgCl2\text{TiCl}_4 + 2\text{Mg} \rightarrow \text{Ti} + 2\text{MgCl}_2 TiCl4​+2Mg→Ti+2MgCl2​

Properties

CAS No.

64176-69-8

Molecular Formula

Cl6MgTi

Molecular Weight

284.9 g/mol

IUPAC Name

magnesium;titanium(4+);hexachloride

InChI

InChI=1S/6ClH.Mg.Ti/h6*1H;;/q;;;;;;+2;+4/p-6

InChI Key

STFVDQZWTZJIHE-UHFFFAOYSA-H

Canonical SMILES

[Mg+2].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Ti+4]

Origin of Product

United States

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